Cas no 1821714-86-6 (Cyclopropanamine, 2-(trifluoromethyl)-, (1R,2S)-)

• Product Name: Cyclopropanamine, 2-(trifluoromethyl)-, (1R,2S)-
• CAS No: 1821714-86-6
• MF: C₄H₆F₃N
• MW: 125.092351436615
• CID: 6383273
• PubChem ID: 28901538
• Update Time: 2025-10-30

Cyclopropanamine, 2-(trifluoromethyl)-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(trifluoromethyl)-, (1R,2S)-
• (1R,2S)-2-(Trifluoromethyl)cyclopropan-1-amine
• EN300-147164
• rac-(1R,2S)-2-(trifluoromethyl)cyclopropan-1-amine
• EN300-6512814
• rel-(1R,2S)-2-(Trifluoromethyl)cyclopropan-1-amine
• 1821714-86-6
• 1258826-73-1

• Inchi： 1S/C4H6F3N/c5-4(6,7)2-1-3(2)8/h2-3H,1,8H2/t2-,3+/m0/s1
• InChI Key： UDWSAEWNKJDWHU-STHAYSLISA-N
• SMILES： [C@@H]1(N)C[C@@H]1C(F)(F)F

Computed Properties

• Exact Mass: 125.04523368g/mol
• Monoisotopic Mass: 125.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 97.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 55.4±35.0 °C(Predicted)
• pka: 8.03±0.40(Predicted)

Additional information on Cyclopropanamine, 2-(trifluoromethyl)-, (1R,2S)-

Cyclopropanamine, 2-(trifluoromethyl)-, (1R,2S)- (CAS No. 1821714-86-6): An Overview and Recent Advances

Cyclopropanamine, 2-(trifluoromethyl)-, (1R,2S)- (CAS No. 1821714-86-6) is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropanamines, which are characterized by a cyclopropane ring substituted with an amine group and a trifluoromethyl group. The specific (1R,2S) configuration of this compound adds an additional layer of complexity and specificity to its properties.

The synthesis of Cyclopropanamine, 2-(trifluoromethyl)-, (1R,2S)- has been a topic of extensive research due to the challenges associated with achieving high enantiomeric purity. Recent advancements in asymmetric synthesis have led to the development of efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel catalytic asymmetric synthesis route using a chiral phosphoric acid catalyst, which achieved excellent enantioselectivity and yield.

In the realm of medicinal chemistry, Cyclopropanamine, 2-(trifluoromethyl)-, (1R,2S)- has shown promise as a lead compound for the development of novel therapeutic agents. Its unique structure and chirality make it an attractive candidate for targeting specific biological pathways. Research conducted at the University of California in 2022 demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. Specifically, it was found to selectively inhibit the activity of protein kinases associated with Alzheimer's disease, suggesting its potential as a therapeutic agent.

Beyond its potential therapeutic applications, Cyclopropanamine, 2-(trifluoromethyl)-, (1R,2S)- has also been explored for its use in chemical biology studies. The trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it useful as a probe for studying protein-protein interactions and enzyme mechanisms. A recent study published in Chemical Communications in 2023 utilized this compound as a tool to investigate the binding kinetics of a specific G-protein coupled receptor (GPCR), providing valuable insights into the molecular mechanisms underlying receptor activation.

The physical and chemical properties of Cyclopropanamine, 2-(trifluoromethyl)-, (1R,2S)- have been extensively characterized. It is a colorless solid with a melting point of approximately 55°C and is soluble in common organic solvents such as methanol and dichloromethane. The compound is stable under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

Safety considerations are an important aspect when handling Cyclopropanamine, 2-(trifluoromethyl)-, (1R,2S)-. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation. Additionally, it is recommended to perform all manipulations in a well-ventilated area or fume hood.

In conclusion, Cyclopropanamine, 2-(trifluoromethyl)-, (1R,2S)- (CAS No. 1821714-86-6) is a versatile and promising compound with significant potential in both academic research and pharmaceutical development. Its unique structural features and biological activities make it an important molecule for further investigation and application in various fields of chemistry and biology.